ethyl 2-({[(3-tert-butyl-4-oxo-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-7-yl)sulfanyl]acetyl}amino)benzoate

• IUPAC Name: ethyl 2-[[2-[(3-tert-butyl-4-oxo-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-7-yl)sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C19H21N5O4S2/c1-5-28-16(27)11-8-6-7-9-12(11)20-13(25)10-29-18-23-24-15(26)14(19(2,3)4)21-22-17(24)30-18/h6-9H,5,10H2,1-4H3,(H,20,25)
• InChI Key: MSHSDNDYNIMBIQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)CSC2=NN3C(=O)C(=NN=C3S2)C(C)(C)C
• Molecular Formula: C19H21N5O4S2
• Molecular Weight: 447.5 g/mol

Description

Ethyl 2-({[(3-tert-butyl-4-oxo-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-7-yl)sulfanyl]acetyl}amino)benzoate is a useful research compound. Its molecular formula is C19H21N5O4S2 and its molecular weight is 447.53. The purity is usually 95%.
BenchChem offers high-quality ethyl 2-({[(3-tert-butyl-4-oxo-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-7-yl)sulfanyl]acetyl}amino)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 2-({[(3-tert-butyl-4-oxo-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-7-yl)sulfanyl]acetyl}amino)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Larvicidal and Antimicrobial Activities

Compounds with structural elements similar to the queried chemical have been evaluated for their antimicrobial properties and effectiveness against specific pests. For example, novel derivatives of 3-tert-butyl-7-benzyl-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-ones have shown promising larvicidal and antimicrobial activities. These compounds, synthesized through a series of chemical reactions involving thiocarbohydrazide and substituted phenyl acetic acids, demonstrated significant growth inhibition properties against bacterial and fungal pathogens, as well as mosquito larvicidal activity (Kumara et al., 2015).

Antifungal Evaluation and Pharmaceutical Applications

Another study focused on synthesizing and assessing the antifungal efficacy of various heterocyclic compounds incorporating a thiadiazole moiety. These compounds were tested against the cotton leafworm, Spodoptera littoralis, showing potential as insecticidal agents. This research demonstrates the utility of such compounds in developing new pesticides and points towards the broader applicability of similar molecules in addressing agricultural pests (Fadda et al., 2017).

Synthesis and Characterization for Potential Antimicrobial Agents

Research into the synthesis and characterization of new quinazolines as potential antimicrobial agents provides further context. These studies involve the reaction of certain core compounds with hydrazine hydrate and aryl isothiocyanates, leading to new derivatives with tested antibacterial and antifungal activities. Such research underlines the importance of structural elements like those in the queried compound for developing new antimicrobials (Desai et al., 2007).